Cas no 2229140-88-7 (1-(4-cyanothiophen-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(4-cyanothiophen-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2229140-88-7
• MF: C₁₂H₁₁F₂NO₂S
• MW: 271.283048868179
• CID: 5967267
• PubChem ID: 165843060
• Update Time: 2025-09-27

1-(4-cyanothiophen-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyanothiophen-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid
• 2229140-88-7
• EN300-1970034

• Inchi： 1S/C12H11F2NO2S/c13-12(14)3-1-11(2-4-12,10(16)17)9-5-8(6-15)7-18-9/h5,7H,1-4H2,(H,16,17)
• InChI Key： ZFSFHHAMZKFXLF-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C1(C(=O)O)CCC(CC1)(F)F

Computed Properties

• Exact Mass: 271.04785609g/mol
• Monoisotopic Mass: 271.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.3Ų

Additional information on 1-(4-cyanothiophen-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid

1-(4-cyanothiophen-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229140-88-7): A Comprehensive Overview

1-(4-cyanothiophen-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229140-88-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

1-(4-cyanothiophen-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid is a complex organic molecule with a molecular formula of C₁₅H₁₃FN₂O₂S. The compound features a cyclohexane ring substituted with two fluorine atoms at the 4-position and a carboxylic acid group at the 1-position. Additionally, it contains a thiophene ring linked to the cyclohexane ring via a cyano group. The presence of these functional groups imparts unique chemical and physical properties to the molecule.

The compound exhibits high thermal stability and solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its molecular weight is approximately 306.33 g/mol, and it has a melting point of around 150°C. These properties make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 1-(4-cyanothiophen-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid has been reported in several scientific publications. One common approach involves the reaction of 4-cyanothiophene with 4,4-difluorocyclohexanone in the presence of a suitable catalyst, followed by carboxylation to introduce the carboxylic acid group. This multi-step process requires careful control of reaction conditions to ensure high yield and purity.

An alternative method involves the use of palladium-catalyzed coupling reactions to form the thiophene-cyclohexane linkage, followed by selective fluorination and carboxylation steps. Recent advancements in catalytic chemistry have improved the efficiency and selectivity of these reactions, making the synthesis more feasible on a larger scale.

Biological Activities

1-(4-cyanothiophen-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid has been extensively studied for its biological activities. One of its most notable properties is its ability to modulate specific enzymes and receptors involved in various physiological processes. For instance, it has shown potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In preclinical studies, this compound has demonstrated significant antiproliferative effects on cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve disruption of cell cycle progression and induction of apoptosis through modulation of specific signaling pathways.

Beyond cancer research, 1-(4-cyanothiophen-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid has also been investigated for its potential in treating neurodegenerative diseases. Preliminary studies suggest that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 1-(4-cyanothiophen-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid is currently being explored through various clinical trials. Early-phase trials have shown promising results in terms of safety and efficacy in treating certain types of cancer. However, more extensive studies are needed to fully evaluate its long-term effects and optimal dosing regimens.

In addition to cancer therapy, there is growing interest in using this compound for other medical applications. For example, its anti-inflammatory properties make it a potential candidate for treating autoimmune disorders such as rheumatoid arthritis and multiple sclerosis.

Conclusion

1-(4-cyanothiophen-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229140-88-7) represents an exciting advancement in medicinal chemistry with broad therapeutic potential. Its unique chemical structure and biological activities have made it a subject of intense research interest. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds promise for improving patient outcomes in various diseases.